Cas no 871583-87-8 (6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE)

• Product Name: 6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE
• CAS No: 871583-87-8
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• MDL: MFCD10696872
• CID: 1864304
• PubChem ID: 53355705
• Update Time: 2025-10-28

6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE
• EN300-191216
• AKOS006303631
• 2-Pyridinecarboxaldehyde, 6-methoxy-3-nitro-
• Z1198276959
• DB-350570
• C90559
• 871583-87-8
• MFCD10696872
• 6-methoxy-3-nitropyridine-2-carboxaldehyde
• AB58405
• SCHEMBL5282154

• MDL： MFCD10696872
• Inchi： 1S/C7H6N2O4/c1-13-7-3-2-6(9(11)12)5(4-10)8-7/h2-4H,1H3
• InChI Key： DRDDJBHQIKITNV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C=O)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.033
• Monoisotopic Mass: 182.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85A^2
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE

6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE: A Comprehensive Overview

6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE (CAS No. 871583-87-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, catalytic processes, and advanced material synthesis. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its ability to act as a versatile building block in organic synthesis.

The molecular structure of 6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE consists of a pyridine ring substituted with a methoxy group at position 6, a nitro group at position 3, and an aldehyde group at position 2. This combination of functional groups imparts the compound with unique electronic properties, making it highly reactive under specific conditions. The methoxy group contributes to the compound's solubility in polar solvents, while the nitro group introduces electron-withdrawing effects, enhancing its reactivity in nucleophilic substitutions and other transformations.

Recent research has focused on the synthesis and characterization of 6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE, particularly its role in the development of novel pharmaceutical agents. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development* have demonstrated its potential as an intermediate in the synthesis of bioactive compounds. For instance, its use as a precursor for anti-inflammatory agents has shown promising results in preclinical trials.

In addition to its pharmaceutical applications, 6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE has been explored for its catalytic properties. Researchers at the University of California have reported that this compound can act as an efficient catalyst in the oxidation of alcohols to aldehydes under mild conditions. This discovery has significant implications for green chemistry and sustainable chemical processes.

The synthesis of 6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE involves a multi-step process that includes nitration, methylation, and oxidation reactions. Recent advancements in this field have optimized the reaction conditions, leading to higher yields and improved purity. For example, the use of microwave-assisted synthesis has been shown to reduce reaction times while maintaining product quality.

From an environmental standpoint, 6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE exhibits low toxicity and biodegradability under controlled conditions. However, proper handling and storage are recommended to ensure safety and prevent contamination. Its stability under various pH conditions makes it suitable for use in both acidic and basic environments.

In conclusion, 6-METHOXY-3-NITROPYRIDINE-2-CARBALDEHYDE (CAS No. 871583-87-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.